Cas no 119791-41-2 (Emamectin)

Emamectin Properties

Names and Identifiers

• Emamectin
• 4"-Deoxy-4"-epi-methylaminoavermectin B1
• 4'-epi-methylamino-4'-deoxyavermectin B1
• Methylamino abamectin
• EMAMECTIN BENZOATE
• Emamectin Solution
• Avermectin B1,4'-deoxy-4'-(methylamino)-,(4'R)
• Mk-243
• Mk 243
• Hsdb 7577
• Emamectin [iso]
• Emamectin Solution, 100ppm
• 4''-epi-methylamino-4''-deoxyavermectin B1
• Avermectin B1, 4''-deoxy-4''-(methylamino)-, (4''R)-
• CHEBI:39231
• NSC-781687
• emamectin B1a
• Emmamectin isomer
• 155569-91-8
• NS00000128
• 119791-41-2
• J-004450
• SCHEMBL229406
• NSC781687
• CHEMBL1907098
• DTXSID301045898
• 137335-79-6
• Q27119776
• Emamectin benzoate
• CXEGAUYXQAKHKJ-NSBHKLITSA-N
• EMAMECTIN
• +Expand

• InChIKey： CXEGAUYXQAKHKJ-SIYIPAFISA-N
• Inchi： 3
• SMILES： O1CC2=CC=C[C@H](C)[C@@H](C(C)=CC[C@@H]3C[C@@H](C[C@]4(C=C[C@H](C)[C@@H]([C@@H](C)CC)O4)O3)OC([C@@H]3C=C(C)[C@H]([C@@H]1[C@]32O)O)=O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)NC)OC)OC |c:2,4,10|

Computed Properties

• Exact Mass: 1007.56000
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 26
• Rotatable Bond Count: 15
• Monoisotopic Mass: 1727.010235
• Heavy Atom Count: 123
• Complexity: 3430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 39
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: 4.1
• Topological Polar Surface Area: 322

Experimental Properties

• LogP: 7.38020
• PSA: 199.16000
• Refractive Index: 1.565
• Boiling Point: 935°C at 760 mmHg
• Melting Point: 141-146 °C /Emamectin benzoate/
• Flash Point: 519.3°C
• Density: 1.21